Cas no 898751-24-1 (3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one
• CAS No: 898751-24-1
• MF: C₁₅H₁₀Cl₃FO
• MW: 331.596704959869
• MDL: MFCD03843958
• CID: 1945967
• PubChem ID: 24726579
• Update Time: 2025-06-15

3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one
• 3-(3-CHLORO-5-FLUOROPHENYL)-2',3'-DICHLOROPROPIOPHENONE
• CTK5G3741
• AG-H-63495
• KB-177670
• 3-(3-Chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)-1-propanone
• MFCD03843958
• 898751-24-1
• DTXSID90644972
• AKOS016022162

• MDL： MFCD03843958
• Inchi： 1S/C15H10Cl3FO/c16-10-6-9(7-11(19)8-10)4-5-14(20)12-2-1-3-13(17)15(12)18/h1-3,6-8H,4-5H2
• InChI Key： UDSZCGAHXVTDHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC1C=C(C=C(C=1)Cl)F)=O)Cl

Computed Properties

• Exact Mass: 329.97800
• Monoisotopic Mass: 329.978126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.391
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.587
• PSA: 17.07000
• LogP: 5.60140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one

Professional Introduction to Compound with CAS No. 898751-24-1 and Product Name: 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one

The compound identified by the CAS number 898751-24-1 and the product name 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activity. The presence of multiple halogen substituents, specifically chlorine and fluorine atoms, in its molecular framework suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity towards biological targets.

Recent research in medicinal chemistry has highlighted the importance of halogenated aromatic systems in the design of novel therapeutic agents. The 3-chloro-5-fluorophenyl moiety, in particular, has been extensively studied for its role in modulating pharmacokinetic properties and improving metabolic stability. This substituent pattern is frequently incorporated into drug candidates to enhance their bioavailability and reduce susceptibility to enzymatic degradation. The 2,3-dichlorophenyl group further contributes to the compound's overall complexity, potentially influencing its interaction with biological receptors through steric and electronic effects.

In the context of contemporary drug discovery, compounds like 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one are of particular interest due to their potential application in addressing unmet medical needs. The structural features of this molecule align well with the principles of fragment-based drug design, where small organic molecules are rationally modified to optimize their pharmacological properties. The combination of chloro and fluoro substituents in the aromatic rings provides a versatile scaffold for further derivatization, enabling chemists to explore a wide range of biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The propanone core serves as a versatile functional handle, allowing for further chemical modifications such as alkylation, acylation, or reduction reactions. These transformations can be tailored to enhance specific pharmacological profiles, including receptor binding affinity, solubility, and oral bioavailability. Such flexibility is crucial in modern pharmaceutical development, where the ability to fine-tune molecular properties is essential for achieving desired therapeutic outcomes.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have been instrumental in predicting how 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mode and have guided the optimization process towards higher efficacy and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery pipeline and reduce the time-to-market for new drugs.

The synthesis of this compound exemplifies the sophistication of modern organic chemistry techniques. Multi-step synthetic routes have been developed that highlight the efficiency and scalability required for industrial-scale production. Key steps often involve cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for the precise assembly of halogenated aromatic units. Additionally, palladium-catalyzed transformations have been employed to introduce chlorine and fluorine atoms at specific positions within the molecule. These methodologies underscore the importance of well-designed synthetic strategies in realizing complex drug candidates.

From a biological perspective, 3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one has shown promise in preclinical studies as a modulator of various signaling pathways. Its structural features suggest potential activity against targets involved in inflammation, cancer metabolism, and central nervous system disorders. While comprehensive clinical data is still limited, preliminary results indicate that this compound may exhibit unique mechanisms of action compared to existing therapeutics. Such findings are particularly exciting given the growing demand for innovative treatments that address emerging therapeutic challenges.

The development of this compound also reflects broader trends in pharmaceutical innovation. There is an increasing emphasis on designing molecules that are not only biologically active but also environmentally sustainable. Green chemistry principles have been integrated into synthetic protocols to minimize waste and reduce hazardous byproducts. Additionally, efforts are underway to develop methodologies that utilize renewable resources and energy-efficient processes. These initiatives align with global efforts to promote sustainable practices across all stages of drug development.

In conclusion,898751-24-1and its corresponding product name,3-(3-chloro-5-fluorophenyl)-1-(2,3-dichlorophenyl)propan-1-one, represent a significant contribution to the field of pharmaceutical chemistry. The compound's unique structural features and potential biological activity make it a valuable candidate for further exploration in drug discovery programs. With advancements in synthetic methodologies and computational tools,this molecule exemplifies how modern chemistry can drive innovation towards new therapeutic solutions.*